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Compound of Interest

Compound Name: 2-Methoxy-5-nitrophenol

Cat. No.: B041512

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Methoxy-5-nitrophenol, a key intermediate in the synthesis of various pharmacologically
active compounds, including GABA analogues and phosphodiesterase inhibitors.[1] This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis, offering a detailed analysis of its Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for 2-Methoxy-5-

nitrophenol.
Table 1: ‘H NMR Spectroscopic Data
Chemical Shift . . .
Multiplicity Integration Assignment
(ppm)

Data not available

Note: Specific peak assignments for *H NMR were not explicitly found in the searched
literature. General spectral information is available.[2]

Table 2: *C NMR Spectroscopic Data
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Chemical Shift (ppm) Assighment

Data not available

Note: While the availability of 13C NMR spectra is confirmed[3][4], specific chemical shift values
are not detailed in the provided search results.

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm~?) Assignment of Functional Group

Data not available

Note: IR spectra for 2-Methoxy-5-nitrophenol are available, indicating the presence of key
functional groups.[5] However, a detailed peak table was not found in the initial search.

Table 4: Mass Spectrometry (MS) Data

m/z Ratio lon
169 [M]+
123

111

Note: The mass spectrometry data corresponds to the molecular weight of 2-Methoxy-5-
nitrophenol (169.13 g/mol ).[6] The fragmentation pattern is also partially available through
GC-MS data.[6]

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above. These are based on standard laboratory practices for organic compound
analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of 2-Methoxy-5-nitrophenol.
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Instrumentation: A 400 MHz NMR spectrometer.[2]
Sample Preparation:

o A small quantity of 2-Methoxy-5-nitrophenol is dissolved in deuterated chloroform (CDCIs).

[2]
e The solution is transferred to a 5 mm NMR tube.
o A small amount of tetramethylsilane (TMS) is added as an internal standard.
Data Acquisition:
e The NMR tube is placed in the spectrometer.
e The magnetic field is shimmed to achieve homogeneity.

e 1H and 3C NMR spectra are acquired at room temperature. For 13C NMR, a proton-
decoupled sequence is typically used to simplify the spectrum.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in 2-Methoxy-5-nitrophenol.
Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.
Sample Preparation (KBr Pellet Method):

o A small amount of 2-Methoxy-5-nitrophenol is finely ground with dry potassium bromide
(KBr).

e The mixture is pressed into a thin, transparent pellet using a hydraulic press.
Data Acquisition:
e A background spectrum of the empty sample compartment is recorded.

e The KBr pellet is placed in the sample holder.
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e The IR spectrum is recorded, typically in the range of 4000-400 cm~1.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 2-Methoxy-5-
nitrophenol.

Instrumentation: A Gas Chromatograph-Mass Spectrometer (GC-MS).
Sample Preparation:

o Adilute solution of 2-Methoxy-5-nitrophenol is prepared in a volatile organic solvent (e.g.,
methanol or dichloromethane).

Data Acquisition:

e The sample is injected into the GC, where it is vaporized and separated from the solvent.

The separated compound enters the mass spectrometer.

Electron ionization (EIl) is typically used to generate charged fragments.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

The detector records the abundance of each ion.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like 2-Methoxy-5-nitrophenol.
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Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of 2-Methoxy-5-nitrophenol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041512#spectroscopic-data-of-2-methoxy-5-
nitrophenol-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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